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Compound of Interest

Compound Name: 15-Hydroxypentadecanoic acid

Cat. No.: B164413

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 15-hydroxypentadecanoic acid (CAS No. 4617-33-8). Adherence to these
guidelines is crucial to ensure a safe laboratory environment and minimize potential risks
associated with the handling of this chemical.

Hazard Identification and Classification

15-Hydroxypentadecanoic acid is classified under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals.[1][2] It is categorized as causing skin irritation
(H315) and serious eye irritation (H319).[1][2]

GHS Label Elements:
e Pictogram:
walt text
» Signal Word: Warning[1]
e Hazard Statements:

o H315: Causes skin irritation.[1][2]
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o H319: Causes serious eye irritation.[1][2]

o Precautionary Statements:

o

P264: Wash skin thoroughly after handling.[1][2]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
o P302+P352: IF ON SKIN: Wash with plenty of water.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

o P332+P313: If skin irritation occurs: Get medical advice/attention.
o P337+P313: If eye irritation persists: Get medical advice/attention.

Quantitative Safety Data

The following table summarizes the available quantitative data regarding the safety of 15-
hydroxypentadecanoic acid.

Parameter Value Reference
Physical State Powder Solid [3]
Appearance Off-white / White [3114]
Molecular Formula C15H3003 [3]
Molecular Weight 258.4 g/mol [3]

Melting Point/Range 97 -99°C/206.6 - 210.2 °F [3]

NFPA Ratings Health-:.2, Flammability: 0, o

Instability: 0
HMIS Ratings Health: 2, Fire: 0, Reactivity: 0 [1]
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Experimental Protocols Referenced in Safety
Assessments

The hazard classifications for 15-hydroxypentadecanoic acid are based on standardized
experimental protocols. While specific study reports for this compound are not publicly
available, the classifications of skin and eye irritation are typically determined using
methodologies outlined by organizations such as the Organisation for Economic Co-operation
and Development (OECD).

o OECD Test Guideline 404: Acute Dermal Irritation/Corrosion: This guideline is the standard
method for assessing the potential of a substance to cause skin irritation. The protocol
involves applying the test substance to the skin of an animal (typically a rabbit) and
observing for signs of erythema and edema over a set period.

o OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This is the benchmark test for
determining the eye irritation potential of a chemical. The substance is applied to the eye of
an animal, and the cornea, iris, and conjunctiva are evaluated for adverse effects.

Safe Handling and Storage Workflow

Proper handling and storage are paramount to minimizing exposure and ensuring safety. The
following workflow diagram illustrates the key steps for managing 15-hydroxypentadecanoic
acid in a laboratory setting.
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Spill Response
- Evacuate area

- Wear appropriate PPE
- Sweep up solid material
- Place in a suitable container for disposal

Receiving and Inspection
- Verify container integrity
- Check label information

Store Appropriately

Secure Storage
- Dry, cool, well-ventilated area
- Tightly closed container
- Away from bases and reducing agents

Don PPE Before Handling

Personal Protective Equipment (PPE)
- Safety glasses with side-shields (EN166)
- Chemical-resistant gloves
- Lab coat

Proceed with Experiment

Handling and Use
- Use in a well-ventilated area or fume hood
- Avoid dust formation and inhalation
- Avoid contact with skin and eyes

P ~
~
s ~

/,/In Case of Spill

Dispose of Waste

Contain and Dispose

Waste Disposal

~
~dn Case of Exposure

~
~

First Aid Measures
- Eye Contact: Rinse with water for 15 min

- Skin Contact: Wash with soap and water
- Inhalation: Move to fresh air
- Ingestion: Rinse mouth with water

- Dispose of in accordance with local, state,
and federal regulations
- Do not allow to enter drains

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 15-hydroxypentadecanoic acid.
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Detailed Safety and Handling Precautions
Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[3]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]
The selection of suitable gloves depends on the material and manufacturer, and the
breakthrough time of the glove material should be considered.[1]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[3] If dust is generated, a particle filter respirator may be
used.[3]

Handling

e Avoid contact with skin and eyes.[3]
e Do not breathe dust.[3]
e Handle in accordance with good industrial hygiene and safety practices.[3]

e Wash hands thoroughly after handling.[1]

Storage

o Keep in a dry, cool, and well-ventilated place.[3]
o Keep container tightly closed.[3]

» Store away from incompatible materials such as bases and reducing agents.[3]

First Aid Measures

In the event of exposure, follow these first aid procedures and seek medical attention.
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o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[3] Get medical attention.[3]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[3] Get medical attention if irritation develops or persists.[3]

 Inhalation: Remove to fresh air.[3] If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[3] Get medical
attention if symptoms occur.[3]

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.[5]

e Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
chemical foam.[3]

» Specific Hazards: No specific hazards have been identified.[1]

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
a full facepiece operated in pressure-demand or other positive pressure mode, and full
protective gear.[3]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[5] Disposal must be in accordance with federal, state, and local
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environmental control regulations.[1] Do not dispose of together with household garbage or
allow the product to reach the sewage system.[1]

Stability and Reactivity

o Reactivity: No information available.

Chemical Stability: Stable under normal conditions.[3]

Conditions to Avoid: Incompatible products, excess heat.

Incompatible Materials: Bases, Reducing agents.[3]

Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (C0O2).[3]

This guide is intended to provide essential safety information for trained professionals. Always
refer to the specific Safety Data Sheet (SDS) provided by the supplier for the most current and
detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b164413#15-hydroxypentadecanoic-acid-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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